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Compound of Interest

Compound Name: Ergometrinine

Cat. No.: B1599879

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of Ergometrinine, an ergot alkaloid and the C-8 epimer of ergometrine. The
information is curated for professionals in research and drug development, with a focus on
guantitative data, experimental methodologies, and relevant biological pathways.

Introduction

Ergometrinine is a naturally occurring ergot alkaloid produced by fungi of the Claviceps genus,
most notably Claviceps purpurea, which infects cereal grains and grasses.[1][2] It is the C-8
(S)-isomer of ergometrine, a potent uterotonic agent used in obstetrics.[1][2][3] The two
compounds exist in equilibrium and can be interconverted under specific conditions, a process
known as epimerization.[1][2][3] While ergometrine is biologically active, ergometrinine has
historically been considered the inactive epimer, though recent studies have begun to explore
its potential bioactivity.[1][3] This guide details its fundamental properties, analytical methods,
and molecular interactions.

Physical and Chemical Properties

Ergometrinine's identity is defined by its unique stereochemistry at the C-8 position of the
ergoline ring system. This seemingly minor structural difference from its epimer, ergometrine,
results in distinct physical and chemical characteristics.
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Quantitative physical and chemical data for Ergometrinine are summarized in the table below.
It is important to note that some reported values, such as melting point, show variation in the
literature, which may be attributed to the analysis of different forms (e.g., free base vs.
isotopically labeled).

Property Value Source(s)

(6aR,9S)-N-[(2S)-1-

hydroxypropan-2-yl]-7-methyl-
IUPAC Name 6,6a,8,9-tetrahydro-4H- [4]

indolo[4,3-fg]quinoline-9-

carboxamide

Ergonovinine, Ergobasinine,
Synonyms ) [4]
Isoergometrine

CAS Number 479-00-5 [5]
Molecular Formula C19H23N302 [1][4][5][6]
Molar Mass 325.41 g/mol [51[6]
_ _ 195-196 °C (with
Melting Point - [5]
decomposition)

144-146 °C (for N-*3CDs

labeled version)

[7]

Appearance Colorless crystals [1]

Single-crystal X-ray diffraction has provided detailed structural information for Ergometrinine.
The molecule crystallizes in an orthorhombic system.
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Parameter Value Source(s)
Crystal System Orthorhombic [1112]
Space Group P212121 [1][2]

Unit Cell Dimensions a=7.4097 (5) A [1][2]
b=12.7313 (7) A [1][2]

c =18.2648 (9) A [1][2]

Unit Cell Volume 1723.01 (17) A3 [1][2]
Molecules per Unit Cell (2) 4 [1][2]
Calculated Density 1.254 Mg m~3 [2]

Ergometrinine exists in a dynamic equilibrium with its R-epimer, ergometrine. This
epimerization is a critical factor in its handling, analysis, and biological activity.

 Influencing Factors: The conversion is influenced by changes in pH, temperature, light, and
the type of solvent used.[3] Aqueous solvents can facilitate this interconversion.[3]

« Stability in Solvents: Ergometrine is reported to be relatively stable with minimal
epimerization to ergometrinine compared to other ergot alkaloids when stored under
controlled conditions.[8] For long-term storage of analytical standards, chloroform is
recommended as it shows no epimerization even at 20°C.[8] Storage in acetonitrile, a
common solvent for HPLC, should be at -20°C or below to maintain stability.[8]

» Light Sensitivity: Like its epimer, ergometrinine is sensitive to light. Ergometrine solutions
are known to darken upon exposure to light and with age, indicating degradation.[9][10]
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Epimerization of Ergoline Alkaloids

pH, heat, light,

Ergometrine
agueous solvents

(C-8 R-isomer)
Biologically Active

Ergometrinine
(C-8 S-isomer)
Less Active

[Analytical Workflow for Ergometrinine in Cereals\

(1. Sample Homogenizatior)

2. Solvent Extraction
(Acetonitrile/Water)

3. Centrifugation

4. Extract Clean-up

(d-SPE / SPE Cartridge)

5. Evaporation & Reconstitution

6. LC-MS/MS Analysis

(7. QuantificatiorD
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Ergot Alkaloid Signaling via 5-HT2 Receptor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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